Cas no 1411985-86-8 (Potassium trifluoro(quinolin-5-yl)boranuide)

• Product Name: Potassium trifluoro(quinolin-5-yl)boranuide
• CAS No: 1411985-86-8
• MF: C₉H₆BF₃KN
• MW: 235.055153369904
• CID: 5019167
• PubChem ID: 63677200
• Update Time: 2025-07-22

Potassium trifluoro(quinolin-5-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro(quinolin-5-yl)boranuide

• Inchi： 1S/C9H6BF3N.K/c11-10(12,13)8-4-1-5-9-7(8)3-2-6-14-9;/h1-6H;/q-1;+1
• InChI Key： FLRDAJPKOGHWIM-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1=CC=CC2C1=CC=CN=2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 212
• Topological Polar Surface Area: 12.9

Additional information on Potassium trifluoro(quinolin-5-yl)boranuide

Research Briefing on Potassium Trifluoro(quinolin-5-yl)boranuide (CAS: 1411985-86-8) in Chemical Biology and Pharmaceutical Applications

Potassium trifluoro(quinolin-5-yl)boranuide (CAS: 1411985-86-8) is an organoboron compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique properties as a trifluoroborate salt. This compound, characterized by its quinoline scaffold and boron-based functional group, has shown promising applications in medicinal chemistry, particularly in the development of novel therapeutic agents and as a versatile intermediate in organic synthesis. The trifluoroborate moiety enhances the stability and reactivity of the compound, making it a valuable tool in cross-coupling reactions and other synthetic transformations.

Recent studies have explored the potential of Potassium trifluoro(quinolin-5-yl)boranuide in drug discovery, with a focus on its role as a building block for bioactive molecules. The quinoline core is a privileged structure in medicinal chemistry, known for its presence in compounds with antimicrobial, anticancer, and anti-inflammatory activities. Researchers have investigated the incorporation of this boron-containing quinoline derivative into larger molecular frameworks to modulate biological activity and improve pharmacokinetic properties. Computational modeling and in vitro assays have been employed to evaluate its interactions with biological targets, revealing insights into its mechanism of action.

One of the key advancements in the application of Potassium trifluoro(quinolin-5-yl)boranuide is its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The compound serves as a stable and efficient boron reagent, enabling the construction of complex biaryl structures with high selectivity and yield. Recent publications have highlighted its utility in the synthesis of drug candidates, particularly those targeting protein kinases and other enzymes involved in disease pathways. The trifluoroborate group's stability under physiological conditions also makes it attractive for prodrug strategies and targeted drug delivery systems.

In addition to its synthetic applications, Potassium trifluoro(quinolin-5-yl)boranuide has been studied for its direct biological effects. Preliminary research suggests that the compound may exhibit intrinsic pharmacological activity, possibly through modulation of cellular signaling pathways or interaction with specific protein targets. These findings have spurred further investigation into its potential as a lead compound for the development of new therapeutic agents. Current studies are focusing on structure-activity relationship (SAR) analyses to optimize its biological profile and reduce potential off-target effects.

The safety and toxicological profile of Potassium trifluoro(quinolin-5-yl)boranuide is an area of active research, with recent studies examining its stability, metabolism, and potential cytotoxicity. Understanding these aspects is crucial for its development as a pharmaceutical ingredient or synthetic intermediate. Regulatory considerations regarding the use of boron-containing compounds in drug development are also being addressed, with particular attention to their environmental impact and long-term safety.

Looking forward, the versatility of Potassium trifluoro(quinolin-5-yl)boranuide positions it as a valuable asset in both academic and industrial research settings. Its dual role as a synthetic building block and potential bioactive molecule makes it particularly interesting for interdisciplinary research at the chemistry-biology interface. Future directions may include the development of novel derivatives with enhanced properties, exploration of its applications in materials science, and further elucidation of its biological mechanisms. As research progresses, this compound is expected to contribute significantly to advances in drug discovery and chemical biology.